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Compound of Interest

Compound Name: Y08284

Cat. No.: B15144242 Get Quote

Y08284 Technical Support Center
This technical support center provides troubleshooting guidance and frequently asked

questions regarding the stability and handling of Y08284, a selective CBP bromodomain

inhibitor. Proper storage and handling are critical for ensuring the compound's efficacy and

obtaining reproducible experimental results.

Frequently Asked Questions (FAQs)
Q1: How should I store Y08284 upon receipt?

Upon receipt, Y08284 powder should be stored at -20°C for long-term stability (up to 3 years).

For shorter periods, it can be stored at 4°C for up to 2 years. The product is generally stable at

room temperature for a few days during shipping.[1]

Q2: What is the recommended solvent for dissolving Y08284?

Y08284 is soluble in DMSO.[1] For in vivo studies, various formulations can be prepared, such

as a suspension in 0.5% CMC Na or a solution in a mixture of DMSO and corn oil.[1]

Q3: What are the storage recommendations for Y08284 in solvent?

Once dissolved, Y08284 solutions should be stored at -80°C for up to 6 months. For shorter-

term storage, aliquots can be kept at -20°C for up to 1 month.[1] Avoid repeated freeze-thaw

cycles.
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Q4: I see small particles in the vial. Is the product compromised?

Small volumes of the inhibitor may become entrapped in the vial's seal during shipment.[2] It is

recommended to briefly centrifuge the vial on a tabletop centrifuge to collect all the material at

the bottom before opening.[2]

Troubleshooting Guide
This guide addresses common issues that may arise during the handling and use of Y08284 in

experimental settings.

Issue 1: Difficulty Dissolving the Compound

Problem: Y08284 powder is not fully dissolving in the chosen solvent.

Possible Causes & Solutions:

Incorrect Solvent: Ensure you are using a recommended solvent like DMSO.

Insufficient Solvent: The concentration may be too high. Refer to the solubility data to

ensure you are within the acceptable range.

Low Temperature: Warming the solution gently may aid dissolution. However, be cautious

with temperature to avoid degradation.

Precipitation: If the compound precipitates out of solution upon cooling, it may be

necessary to prepare fresh solutions for each experiment or store at a concentration

known to remain stable.

Issue 2: Inconsistent Experimental Results

Problem: High variability in results between experiments using the same concentration of

Y08284.

Possible Causes & Solutions:

Compound Degradation: Improper storage of stock solutions (e.g., repeated freeze-thaw

cycles, storage at incorrect temperatures) can lead to degradation. Prepare fresh aliquots
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and store them appropriately.

Inaccurate Pipetting: Due to the high potency of Y08284 (IC50: 4.21 nM), small

inaccuracies in pipetting can lead to significant concentration differences.[1][2] Ensure

your pipettes are calibrated.

Precipitation in Media: The compound may precipitate when diluted into aqueous cell

culture media. Visually inspect the media for any precipitate after adding the compound.

Using a vehicle with better solubilizing properties or vortexing during dilution may help.

Quantitative Data Summary
The following tables summarize key quantitative information for Y08284.

Table 1: Storage Conditions and Stability

Form Storage Temperature Stability Period

Powder -20°C 3 years

Powder 4°C 2 years

In Solvent -80°C 6 months

In Solvent -20°C 1 month

Data sourced from InvivoChem.[1]

Table 2: Physicochemical Properties
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Property Value

Molecular Weight 476.50

Exact Mass 476.185

LogP 3.3

Hydrogen Bond Donor Count 2

Hydrogen Bond Acceptor Count 6

Rotatable Bond Count 7

Data sourced from InvivoChem.[1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM DMSO Stock Solution

Weighing: Accurately weigh a specific amount of Y08284 powder. For example, to prepare 1

ml of a 10 mM stock solution, weigh out 0.4765 mg of Y08284 (Molecular Weight: 476.50

g/mol ).

Dissolution: Add the appropriate volume of DMSO to the powder. In this example, add 100 µl

of DMSO.

Mixing: Gently vortex or sonicate the solution until the compound is completely dissolved.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes and store

at -80°C.

Protocol 2: Preparation of an In Vivo Formulation (Suspension in 0.5% CMC Na)

Prepare 0.5% CMC Na Solution: Dissolve 0.5 g of Carboxymethylcellulose Sodium (CMC

Na) in 100 mL of ddH₂O to create a clear solution.

Weigh Y08284: Weigh the required amount of Y08284 powder. For example, to prepare 10

mL of a 2.5 mg/mL suspension, weigh 25 mg of Y08284.
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Suspension: Add the Y08284 powder to the 0.5% CMC Na solution.

Homogenize: Mix thoroughly to create a uniform suspension. This is now ready for use in

animal studies.[1]
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Caption: Workflow for preparation, storage, and troubleshooting of Y08284 solutions.
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Caption: Simplified mechanism of action of Y08284.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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